Cas no 896321-28-1 (N-benzyl-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-benzyl-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896321-28-1
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6094302
• PubChem ID: 7259015
• Update Time: 2025-08-04

N-benzyl-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• N-benzyl-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• SMR000810910
• MLS001234934
• 896321-28-1
• N-benzyl-2-((7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• HMS3020P17
• F2543-0388
• AKOS024658915
• CHEMBL1735008
• N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C17H16N4O2S/c1-12-7-8-14-19-16(20-17(23)21(14)10-12)24-11-15(22)18-9-13-5-3-2-4-6-13/h2-8,10H,9,11H2,1H3,(H,18,22)
• InChI Key： CWQZYQAXYCSQKG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NC(=O)N2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.4Ų

Additional information on N-benzyl-2-({7-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896321-28-1)

N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide, with the CAS number 896321-28-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrido[1,2-a][1,3,5]triazine core, which is known for its potential applications in drug discovery and development. The presence of a benzyl group and a sulfanylacetamide moiety further enhances its versatility in synthetic chemistry.

In recent years, the scientific community has shown growing interest in N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide due to its unique structural properties and potential biological activities. Researchers are particularly intrigued by its molecular interactions with various enzymes and receptors, which could pave the way for novel therapeutic agents. The compound's CAS No. 896321-28-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key reasons for the popularity of N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is its potential role in addressing drug resistance, a pressing issue in modern medicine. With the rise of antibiotic-resistant bacteria and the need for innovative cancer treatments, compounds like this are being explored for their mechanisms of action and structure-activity relationships. The pyrido[1,2-a][1,3,5]triazine scaffold, in particular, has been linked to anti-inflammatory and antimicrobial properties, making it a hotspot for research.

From a synthetic chemistry perspective, N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide offers a fascinating case study. The compound's synthesis involves multi-step reactions, including cyclization and functional group transformations, which are of interest to chemists working on green chemistry and sustainable methodologies. The CAS No. 896321-28-1 is often referenced in patents and scholarly articles, highlighting its industrial and academic significance.

Another area where N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide is making waves is in the field of computational chemistry. Advanced molecular modeling and docking studies are being employed to predict its interactions with biological targets, reducing the time and cost associated with traditional drug discovery. This aligns with the growing trend of AI-driven drug design, a topic frequently searched by professionals and enthusiasts alike.

In conclusion, N-benzyl-2-({7-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS No. 896321-28-1) represents a compelling subject for researchers across multiple disciplines. Its structural complexity, biological potential, and synthetic challenges make it a standout compound in contemporary chemistry. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.